Cas no 773790-48-0 (rac-(1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine, trans)

• Product Name: rac-(1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine, trans
• CAS No: 773790-48-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6170893
• PubChem ID: 3041184
• Update Time: 2025-10-31

rac-(1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine, trans
• DTXSID501207575
• EN300-1810855
• 773790-48-0
• rac-(1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine
• rel-(1R,2S)-2-(2,4,5-Trimethoxyphenyl)cyclopropanamine

• Inchi： 1S/C12H17NO3/c1-14-10-6-12(16-3)11(15-2)5-8(10)7-4-9(7)13/h5-7,9H,4,13H2,1-3H3/t7-,9+/m0/s1
• InChI Key： WRUZWMMBYLENFM-IONNQARKSA-N
• SMILES： O(C)C1C=C(C(=CC=1[C@@H]1C[C@H]1N)OC)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.7Ų

Additional information on rac-(1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine, trans

Racemic (1R,2S)-2-(2,4,5-Trimethoxyphenyl)cyclopropan-1-amine: A Comprehensive Overview

Racemic (1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine, also known by its CAS number 773790-48-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and the presence of a cyclopropane ring, which contributes to its intriguing chemical properties. The molecule consists of a cyclopropane ring substituted with an amino group at position 1 and a 2,4,5-trimethoxyphenyl group at position 2. The stereochemistry of the compound is defined as (1R,2S), indicating a specific spatial arrangement of the substituents around the cyclopropane ring.

The cyclopropane ring in this compound is a key structural feature that influences its reactivity and biological activity. Cyclopropane rings are known for their high ring strain, which makes them highly reactive in certain chemical transformations. In this case, the presence of electron-donating groups such as methoxy groups on the phenyl ring further modulates the electronic environment of the molecule. The methoxy groups are strong electron donors due to their oxygen atoms' lone pairs, which can participate in resonance effects and stabilize certain transition states during chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex natural product analogs and drug candidates. The ability to control the stereochemistry during synthesis has been a focal point in these studies, as it directly impacts the compound's biological activity and pharmacokinetic properties.

The synthesis of (1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine typically involves multi-step processes that require precise control over stereochemical outcomes. One common approach involves the use of asymmetric catalysis to install the cyclopropane ring with high enantioselectivity. For example, researchers have employed transition metal-catalyzed cycloaddition reactions or organocatalytic methods to achieve this goal. These methods not only ensure high yields but also provide access to enantiomerically pure products.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for drug discovery programs targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate enzyme activity or interact with membrane receptors in vitro. These findings suggest that further exploration into its pharmacokinetics and toxicity profiles could pave the way for its use in therapeutic applications.

Moreover, recent advances in computational chemistry have enabled researchers to predict the compound's behavior under various conditions without extensive experimental work. By employing molecular modeling techniques such as docking simulations and quantum mechanical calculations, scientists can gain insights into how this compound interacts with biological targets at the molecular level.

In conclusion, racemic (1R,2S)-2-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine represents an exciting area of research with potential applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool for exploring new chemical reactions and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.